Cas no 53761-44-7 (2(1H)-Quinolinone, 8-ethyl-4-methyl-)

• Product Name: 2(1H)-Quinolinone, 8-ethyl-4-methyl-
• CAS No: 53761-44-7
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 356423
• PubChem ID: 936662
• Update Time: 2025-04-19

2(1H)-Quinolinone, 8-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 8-ethyl-4-methyl-
• 8-ethyl-4-methyl-1H-quinolin-2-one
• AKOS003310988
• 53761-44-7
• DTXSID70359077
• Oprea1_322018
• 8-Ethyl-4-methylquinolin-2(1H)-one

• Inchi： 1S/C12H13NO/c1-3-9-5-4-6-10-8(2)7-11(14)13-12(9)10/h4-7H,3H2,1-2H3,(H,13,14)
• InChI Key： OSFLQKXFZWJLPD-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C2C=CC=C(CC)C=2N1

Computed Properties

• Exact Mass: 187.09979
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones